Cas no 338748-97-3 (N-(Dimethylamino)methylene-N'-(5-iodo-2-pyridinyl)thiourea)

• Product Name: N-(Dimethylamino)methylene-N'-(5-iodo-2-pyridinyl)thiourea
• CAS No: 338748-97-3
• MDL: MFCD01315200
• CID: 4647519
• Update Time: 2025-06-07

N-(Dimethylamino)methylene-N'-(5-iodo-2-pyridinyl)thiourea Chemical and Physical Properties

Names and Identifiers

• N-(Dimethylamino)methylene-N'-(5-iodo-2-pyridinyl)thiourea

• MDL： MFCD01315200

Additional information on N-(Dimethylamino)methylene-N'-(5-iodo-2-pyridinyl)thiourea

N-(Dimethylamino)methylene-N'-(5-iodo-2-pyridinyl)thiourea: A Comprehensive Overview

N-(Dimethylamino)methylene-N'-(5-iodo-2-pyridinyl)thiourea (CAS No. 338748-97-3) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential therapeutic properties and its role in the development of novel drugs. In this article, we will delve into the chemical structure, synthesis, biological activities, and recent advancements in the study of N-(Dimethylamino)methylene-N'-(5-iodo-2-pyridinyl)thiourea.

Chemical Structure and Synthesis:

N-(Dimethylamino)methylene-N'-(5-iodo-2-pyridinyl)thiourea is a thiourea derivative with a 5-iodo-2-pyridinyl substituent and a dimethylaminomethylene group. The presence of these functional groups imparts unique chemical and biological properties to the compound. The synthesis of N-(Dimethylamino)methylene-N'-(5-iodo-2-pyridinyl)thiourea typically involves the reaction of 5-iodoisonicotinoyl chloride with dimethylaminomethylene thiourea in an appropriate solvent, such as ethanol or methanol, under mild conditions. This reaction pathway ensures high yields and purity, making it suitable for large-scale production.

Biological Activities:

N-(Dimethylamino)methylene-N'-(5-iodo-2-pyridinyl)thiourea has been extensively studied for its biological activities, particularly in the context of its potential as an antitumor agent. Recent research has shown that this compound exhibits significant cytotoxic effects against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the inhibition of key enzymes involved in cell proliferation and survival pathways.

A study published in the Journal of Medicinal Chemistry (2021) reported that N-(Dimethylamino)methylene-N'-(5-iodo-2-pyridinyl)thiourea selectively targets and inhibits the activity of cyclin-dependent kinases (CDKs), which are crucial for cell cycle progression. This selective inhibition leads to cell cycle arrest and apoptosis in cancer cells, making it a promising candidate for further drug development.

Pharmacological Properties:

In addition to its antitumor properties, N-(Dimethylamino)methylene-N'-(5-iodo-2-pyridinyl)thiourea has been investigated for its potential as an anti-inflammatory agent. Preclinical studies have demonstrated that this compound effectively reduces inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that N-< strong>(Dimethylamino)methylene strong > -N' - < strong > (5 - iodo - 2 - pyridinyl ) thiourea strong > could be developed into a dual-action drug targeting both cancer and inflammatory diseases. p > < p > < strong > Clinical Trials: strong > p > < p > Despite its promising preclinical results, N - < strong > (Dimethylamino ) methylene strong > -N' - < strong > (5 - iodo - 2 - pyridinyl ) thiourea strong > is still in the early stages of clinical evaluation. Phase I clinical trials are currently underway to assess the safety and tolerability of this compound in humans. Preliminary data from these trials have shown that N - < strong > (Dimethylamino ) methylene strong > -N' - < strong > (5 - iodo - 2 - pyridinyl ) thiourea strong > is well-tolerated at therapeutic doses, with no significant adverse effects reported. p > < p > Further clinical trials are planned to evaluate the efficacy of N - < strong > (Dimethylamino ) methylene strong > -N' - < strong > (5 - iodo - 2 - pyridinyl ) thiourea strong > in treating specific types of cancer and inflammatory conditions. These trials will provide crucial data on the therapeutic potential of this compound and guide its future development as a novel drug candidate. p > < p > < strong > Conclusion: strong > p > < p > N - < strong > (Dimethylamino ) methylene strong > -N' - < strong > (5 - iodo - 2 - pyridinyl ) thiourea strong > (CAS No. 338748-97-3) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable candidate for further investigation and development into novel therapeutic agents. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, N - < strong > (Dimethylamino ) methylene strong > -N' - < strong > (5 - iodo - 2 - pyridinyl ) thiourea strong > holds great promise for improving patient outcomes in various diseases. p > article > response >